Cas no 1807397-01-8 (4-Bromo-3-nitropyridine-5-acrylic acid)

• Product Name: 4-Bromo-3-nitropyridine-5-acrylic acid
• CAS No: 1807397-01-8
• MF: C₈H₅BrN₂O₄
• MW: 273.040301084518
• CID: 4901937
• Update Time: 2025-10-21

4-Bromo-3-nitropyridine-5-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitropyridine-5-acrylic acid

• Inchi： 1S/C8H5BrN2O4/c9-8-5(1-2-7(12)13)3-10-4-6(8)11(14)15/h1-4H,(H,12,13)/b2-1+
• InChI Key： JDSRNMQTCKSITJ-OWOJBTEDSA-N
• SMILES： BrC1C(=CN=CC=1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 4-Bromo-3-nitropyridine-5-acrylic acid

4-Bromo-3-Nitropyridine-5-Acrylic Acid: A Comprehensive Overview

4-Bromo-3-nitropyridine-5-acrylic acid (CAS No. 1807397-01-8) is a highly specialized organic compound with a unique structure that combines a pyridine ring, a bromine atom, a nitro group, and an acrylic acid moiety. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its versatile functional groups and potential applications. The pyridine ring serves as a rigid aromatic framework, while the bromine atom and nitro group introduce electron-withdrawing effects, enhancing the compound's reactivity and versatility in various chemical reactions. The acrylic acid moiety further adds reactivity and the ability to participate in polymerization reactions, making this compound a valuable building block in modern chemistry.

Recent studies have highlighted the potential of 4-bromo-3-nitropyridine-5-acrylic acid in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers with tailored properties. The compound's ability to undergo polymerization under mild conditions has made it a promising candidate for applications in coatings, adhesives, and electronic materials. Moreover, the presence of the nitro group allows for further functionalization, enabling the creation of materials with enhanced mechanical strength, thermal stability, and conductivity.

In the realm of pharmacology, 4-bromo-3-nitropyridine-5-acrylic acid has shown potential as a lead compound for drug development. Its structure provides multiple sites for chemical modification, which can be exploited to design molecules with specific biological activities. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The acrylic acid moiety also facilitates the formation of bioconjugates, which can be used in targeted drug delivery systems.

The synthesis of 4-bromo-3-nitropyridine-5-acrylic acid involves a series of well-established organic reactions. The starting material is typically pyridine derivative, which undergoes bromination and nitration to introduce the respective functional groups. The acrylic acid moiety is then incorporated through a coupling reaction or via esterification followed by hydrolysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the behavior of 4-bromo-3-nitropyridine-5-acrylic acid in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in aquatic environments remains a concern due to its hydrophobic nature and resistance to photodegradation. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal.

Looking ahead, the future of 4-bromo-3-nitropyridine-5-acrylic acid lies in its ability to bridge different scientific disciplines. Its role as a versatile building block in organic synthesis continues to expand into new areas such as nanotechnology and green chemistry. Researchers are actively exploring ways to harness its unique properties for developing sustainable materials and innovative therapeutic agents. As our understanding of this compound deepens, it is poised to play an even more significant role in advancing modern science and technology.